Clogging of the submerged entry nozzle (SEN) is a common and persistent issue in the continuous casting process for steel alloys. The dominant clogging mechanism has been attributed to the deposition and accumulation of non-metallic inclusions (NMI) in the steel melt. Prior studies of NMI deposition assume that every collision between an inclusion and the nozzle wall results in adhesion, which is unrealistic. In this study, a macroscopic transport model for fluid and NMI motion is combined with a microscale model for NMI adhesion and applied to a slide-gate nozzle. Eight NMI sticking probabilities (S) and three slide-gate linear opening positions are explored. Simulation results indicated that the more closed the slide-gate, the greater the total deposition of NMI. When the slide-gate was partially open, the particle area number density was highest above, within and just below the slide-gate. But when the slide-gate was fully opened the deposition was concentrated in the upper tundish nozzle. Deposition behaviour fell into two regimes based on S. When S ≤ 0.05, the particle deposition was low and increased rapidly with sticking probability. When S ≥ 0.05, the particle deposition was high but changed very little with sticking probability. Changes to sticking probability did not significantly affect the deposition locations or relative distribution of particles within the nozzle.

Understanding the motion and growth behaviors of equiaxed dendrites during solidification is important for predicting macrosegregation. In this study, we develop a phase-field lattice Boltzmann (PF-LB) simulation method for the settling and growth of an equiaxed dendrite during the nonisothermal solidification of a binary alloy. The PF-LB computations are accelerated by employing parallel computation using multiple graphic processing units (GPUs) and the octree block-structured adaptive mesh refinement method, which incorporates multiple mesh and time increment methods. By using the developed method, we can simulate the three-dimensional long-distance settling dendrite while considering the effects of latent heat release and natural convection. From the simulation results, we confirm that the natural convection due to the high solute concentration around a dendrite reduces the settling velocity. In addition, we observe that the temperature increase owing to latent heat release slows dendrite growth, which in turn slightly slows the settling velocity. From these results, we confirm that the effects of latent heat release and natural convection are not negligible in the quantitative evaluation of settling dendrites.

The performance in hydro-electric turbine casting and repair requires understanding of how process parameters and chemistry selection affect solidification microstructures. The aim of this study is to provide a quantitative phase-field formulation for process-microstructure relationships that seeks to model stainless steels. We have developed a phase-field model to simulate austenitic stainless steel solidification under experimental thermal histories. To this end we look at a pseudo-binary approximations for numerical efficiency. The pseudo-binary formulation is underpinned by the alloying element equivalent value, a metallurgical tool used to analyze the microstructural impact of “minor” alloying elements in stainless steels. For model validation we develop thin wall casting experiments to measure the thermal history and chemistry controlled microstructure. The models incorporate a thermodynamic parameterization and are linked to a thermal-phase transformation model which represents the experimentally measured thermal history. The results display a good agreement with the primary branch spacing and cellular to dendritic transition of the casting experiments. These models and software provide the basis for future expansion to include more complex microstructures.

Dendritic deformation induced by convection of thermal fluid is one of the factors leading to dendrite fragmentation and plays a crucial role in grain structure of alloy, which lacks in-depth understanding. In this paper, we simulate the flow-induced mechanical deformation of dendrites during the solidification of Al-4.5wt.%Cu alloy by combining the cellular automaton-finite volume method (CA-FVM) for the dendrite growth and the finite element method (FEM) for handling the dendritic deformation with the complex boundary conditions given by CA-FVM results. It shows that the dendritic deformation strongly depends on the flow velocities of melt and dendritic morphology. The dendrites can undergo visible bending above the critical flow velocities for dendrite yield (ranging from 0.023 m/s to 0.126 m/s as the inlet velocity increases) and the von Mises stress increases as the flow is enhanced during the growth process.

We have developed a 2-D numerical meshless adaptive approach for phase-field modelling of dendritic solidification. The quadtree-based approach decomposes the computational domain into quadtree sub-domains of different sizes. The algorithm generates uniformly-distributed computational nodes in each quadtree sub-domain. We apply the meshless radial basis function generated finite difference method and the forward Euler scheme to discretise governing equations in each computational node. The fixed ratio between the characteristic size and the node spacing of a quadtree sub-domain ensures space adaptivity. The adaptive time-stepping accelerates the calculations further. In the framework of previous research studies, we used the approach to solve quantitative phase-field models for single dendrite growth in pure melts and dilute binary alloys. In the present study, we upgrade the solution procedure for the modelling growth of multiple differently oriented dendrites. Along with the space-time adaptive approach, we apply non-linear preconditioning of the phase-field equation to increase computational efficiency. We investigate a novel numerical approach’s accuracy and computational efficiency by simulating the equiaxed dendrite growth from a dilute binary alloy.

A model of turbulent multiphase flow, heat transfer, and particle entrapment during continuous casting of steel is presented. The model includes the top 7m of the vertical and curved strand, and considers the effects of argon gas injection and thermal buoyancy. RANS model flow results are compared with LES. Lagrangian particle transport through the Eulerian-Eulerian multiphase flow field from the k-ɛ RANS model is based on random walk and features advanced particle capture criteria, improved from previous work by including anisotropic turbulent velocity fluctuations near the walls. Particle capture via 3 mechanisms is included: capture by solidified hooks at the meniscus, entrapment between dendrites, and engulfment by surrounding large particles. The fluid flow and bubble/inclusion capture results are validated with plant measurements, including nail board dipping tests and ultrasonic tests of particle locations, and good agreement is seen. The superheat has negligible effect on flow in the mold region but causes complex flow in the lower strand by creating multiple recirculation zones due to the thermal buoyancy. With high (30 K) superheat, this leads to less penetration, and slightly fewer and shallower capture of particles. Lower (10 K) superheat may enable significant top surface freezing, leading to very large internal defect clusters. Lower superheat also leads to deeper meniscus hooks, and more surface capture. Capture bands occur near the transition from vertical to curved, where downward liquid flow velocity balances the particle terminal velocity.

Heat transfer and stress distribution are studied using computational fluid dynamic and structural simulation for a conformal cooling die insert made of Maraging M300 steel by selective laser melting. The phase transformation of cooling water is studied to understand the cooling effects and stress concentration on die life. The results of simulation are validated in production. The failure of the die insert has been revealed a result of enhanced stress concentration and corrosion directly related to the formation of vapor in the conformal cooling channel.

In this work, a volume averaging technique based Eulerian multiphase flow CFD (Computational Fluid Dynamics) model is developed to simulate the semi-solid solidification of the cooling slope generated Al-15Mg2Si-4.5Si composite slurry. The four phases considered here are liquid (l), primary solid (Mg2Si), secondary solid (α-Al) and air (a). Whereas latent heat release during solidification is tackled via a temperature correction scheme. The effect of recalescence is also observed in the present solidification model. The simulation findings include shape and size of the α-Al and primary Mg2Si grains, solid fraction, temperature, melt viscosity etc. The developed multiphase flow model of cooling slope casting (semi solid solidification) is applied to a test case having melt pouring temperature (into the slope) of 650°C (923K). The simulation findings are then validated with the help of measurements of microstructural features observed in the experimental (optical) micrographs of the solidified samples.

Multi-phase field modelling using MICRESS® has been used to perform simulations of the nucleation and evolution microstructure in a 2D domain as function of fundamental thermo-physical parameters, time, cooling rate and chemical composition during solidification. In order to have a better understanding of primary precipitates evolution during solidification in a case hardening steel and the precipites chosen were niobium-carbides (NbC) and manganese sulphides (MnS), simulations were done including the nucleation and growth of precipitates and coupled through thermodynamic databases. The results show a good comparison with the experimental microstructure measured with SEM-EDX measurements. The simulated time dependent segregation profiles of Nb and Mn in the interdendritic regions, and the precipitates composition, have a good similarity with the measurements. Even when the size and morphology of the NbC and MnS particles has a difference in the both simulated and experimental situations, this can be explained by the low resolution used in the simulation. This publication shows the modelling results and the comparison with the experimental measurements.

Clogging of submerged entry nozzle (SEN) during continuous casting of steel is an undesirable phenomenon leading to different problems like flow blockage, slag entrainment, nonuniform solidification, etc. A transient numerical model for nozzle clogging based on an Eulerian-Lagrangian approach was developed and it covers the main steps of clogging: (a) formation of the first oxide layer by chemical reactions on the steel-refractory interface; (b) motion of non-metallic inclusions (NMIs) due to the turbulent melt flow towards the SEN wall; (c) interactions between the melt, the NMI, and the wall; (d) formation and growth of the clog by the deposition of NMIs on the clog front and the flow-clog interactions; and (e) detachment/fragmentation of a part of clog due to the flow drag force. Clogging in an industrial scale SEN was simulated. The simulated clog front was compared with real as-clogged SENs. The modeling results have successfully explained the SEN clogging induced transient flow phenomenon in the mold region, i.e. the transition from the stable to an unstable and non-symmetrical flow.